Cas no 320419-58-7 (3-([(4-CHLOROBENZOYL)OXY]IMINO)-1-(2,4-DICHLOROBENZYL)-1,3-DIHYDRO-2H-INDOL-2-ONE)

• Product Name: 3-([(4-CHLOROBENZOYL)OXY]IMINO)-1-(2,4-DICHLOROBENZYL)-1,3-DIHYDRO-2H-INDOL-2-ONE
• CAS No: 320419-58-7
• MF: C₂₂H₁₃Cl₃N₂O₃
• MW: 459.709222555161
• CID: 5195098
• Update Time: 2025-05-20

3-([(4-CHLOROBENZOYL)OXY]IMINO)-1-(2,4-DICHLOROBENZYL)-1,3-DIHYDRO-2H-INDOL-2-ONE Chemical and Physical Properties

Names and Identifiers

• 3-([(4-CHLOROBENZOYL)OXY]IMINO)-1-(2,4-DICHLOROBENZYL)-1,3-DIHYDRO-2H-INDOL-2-ONE
• [(3Z)-1-[(2,4-dichlorophenyl)methyl]-2-oxo-2,3-dihydro-1H-indol-3-ylidene]amino 4-chlorobenzoate
• 1H-Indole-2,3-dione, 1-[(2,4-dichlorophenyl)methyl]-, 3-[O-(4-chlorobenzoyl)oxime]

• Inchi： 1S/C22H13Cl3N2O3/c23-15-8-5-13(6-9-15)22(29)30-26-20-17-3-1-2-4-19(17)27(21(20)28)12-14-7-10-16(24)11-18(14)25/h1-11H,12H2
• InChI Key： CFLILTJPTVKSEU-UHFFFAOYSA-N
• SMILES： N1(CC2=CC=C(Cl)C=C2Cl)C2=C(C=CC=C2)C(=NOC(=O)C2=CC=C(Cl)C=C2)C1=O

Additional information on 3-([(4-CHLOROBENZOYL)OXY]IMINO)-1-(2,4-DICHLOROBENZYL)-1,3-DIHYDRO-2H-INDOL-2-ONE

Compound CAS No 320419-58-7: A Comprehensive Overview

The compound with CAS No 320419-58-7, commonly referred to as 3-([(4-Chlorobenzoyl)oxy]imino)-1-(2,4-dichlorobenzyl)-1,3-dihydro-2H-indol-2-one, is a highly specialized organic molecule with significant applications in the field of medicinal chemistry and pharmacology. This compound has garnered considerable attention due to its unique structural features and promising biological activities. Recent studies have highlighted its potential in various therapeutic areas, making it a focal point for researchers worldwide.

The molecular structure of 3-([(4-Chlorobenzoyl)oxy]imino)-1-(2,4-dichlorobenzyl)-1,3-dihydro-2H-indol-2-one is characterized by a complex arrangement of functional groups, including an indole ring system, a chlorobenzoyl moiety, and a dichlorobenzyl group. These structural elements contribute to its stability and bioavailability, which are critical factors in drug development. The indole ring, in particular, is known for its ability to interact with various biological targets, such as enzymes and receptors, making this compound a versatile candidate for therapeutic interventions.

Recent advancements in computational chemistry have enabled researchers to perform detailed molecular docking studies on this compound. These studies have revealed potential binding affinities with key proteins involved in diseases such as cancer and neurodegenerative disorders. For instance, the compound has shown promising interactions with kinase enzymes, which are often overexpressed in cancer cells. This suggests that it could serve as a lead molecule for the development of targeted therapies.

In addition to its pharmacological potential, the synthesis of 3-([(4-Chlorobenzoyl)oxy]imino)-1-(2,4-dichlorobenzyl)-1,3-dihydro-2H-indol-2-one has been optimized through green chemistry approaches. Researchers have developed environmentally friendly methods to synthesize this compound, reducing the environmental footprint associated with its production. These methods include the use of microwave-assisted synthesis and catalytic systems that minimize the use of hazardous reagents.

The biological evaluation of this compound has also been enhanced by the integration of advanced analytical techniques such as mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy. These techniques have provided insights into the compound's metabolic pathways and pharmacokinetic properties, which are essential for determining its suitability as a drug candidate.

Furthermore, collaborative efforts between academic institutions and pharmaceutical companies have accelerated the preclinical testing of this compound. Early results from in vitro assays indicate that it exhibits potent inhibitory effects on several disease-related pathways without causing significant cytotoxicity to healthy cells. This selectivity is a crucial attribute for any potential therapeutic agent.

In conclusion, 3-([(4-Chlorobenzoyl)oxy]imino)-1-(2,4-dichlorobenzyl)-1,3-dihydro-2H-indol-2-one (CAS No 320419-58-7) represents a cutting-edge advancement in medicinal chemistry. Its unique structure, combined with recent research findings, positions it as a promising candidate for future drug development efforts. As research continues to uncover its full potential, this compound is likely to play a pivotal role in advancing treatments for various debilitating diseases.